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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methyl 6-hydroxy-5-nitronicotinate is a pyridine derivative that serves as a

valuable intermediate in the synthesis of various pharmaceutical and agrochemical

compounds. Its structure, featuring a nitro group and a methyl ester on a hydroxynicotinic acid

scaffold, provides multiple reaction sites for further chemical modifications. This document

outlines a two-step synthesis protocol starting from 6-hydroxynicotinic acid, involving a nitration

step followed by an esterification step.

Overall Synthesis Scheme
The synthesis proceeds in two primary stages:

Nitration: Electrophilic nitration of 6-hydroxynicotinic acid to introduce a nitro group at the 5-

position, yielding 6-hydroxy-5-nitronicotinic acid.

Esterification: Fischer esterification of the resulting carboxylic acid with methanol to produce

the final product, Methyl 6-hydroxy-5-nitronicotinate.
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6-Hydroxynicotinic
Acid

6-Hydroxy-5-nitronicotinic
Acid

 Nitration
 (HNO₃ / H₂SO₄)

Methyl 6-hydroxy-5-nitronicotinate

 Esterification
 (CH₃OH / H⁺)
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Part 1: Nitration

Part 2: Esterification

1. Reagent Mixing
(6-hydroxynicotinic acid

+ H₂SO₄ + HNO₃)

2. Reaction
(Heat to 45°C)

3. Quenching
(Pour onto ice-water)

4. Isolation
(Filtration & Washing)

5. Drying
(Yields Intermediate)

6. Reagent Mixing
(Intermediate + CH₃OH

+ H₂SO₄ catalyst)

Proceed with
Intermediate

7. Reaction
(Reflux)

8. Work-up
(Solvent removal,

neutralization, extraction)

9. Drying & Concentration
(Yields Final Product)

10. Purification (Optional)
(Recrystallization)
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of Methyl 6-
hydroxy-5-nitronicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287786#synthesis-of-methyl-6-hydroxy-5-
nitronicotinate-from-6-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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